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Compound of Interest

Compound Name: Magnesium aspartate dihydrate

Cat. No.: B8020939 Get Quote

An In-Depth Technical Guide on the Molecular Properties of Magnesium Aspartate Dihydrate

This guide provides a detailed analysis of the molecular formula and molecular weight of

magnesium aspartate dihydrate, a compound of interest for researchers, scientists, and

professionals in drug development. For comparative purposes, data for the anhydrous form,

magnesium aspartate, is also presented.

Chemical Identity
Magnesium aspartate is the magnesium salt of aspartic acid, an amino acid. The dihydrate

form indicates the presence of two water molecules for each molecule of magnesium aspartate.

Molecular Formula
The molecular formula for magnesium aspartate dihydrate is C₈H₁₆MgN₂O₁₀.[1][2] This

formula indicates that a single molecule is composed of 8 carbon atoms, 16 hydrogen atoms, 1

magnesium atom, 2 nitrogen atoms, and 10 oxygen atoms.

For comparison, the molecular formula for the anhydrous form, magnesium aspartate, is

C₈H₁₂MgN₂O₈.[3][4]

Molecular Weight
The molecular weight of magnesium aspartate dihydrate is 324.53 g/mol .[1][2][5][6] This

value is derived from the sum of the atomic weights of its constituent atoms. The anhydrous
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form has a molecular weight of 288.49 g/mol .[3][4]

The table below details the calculation of the molecular weight for magnesium aspartate
dihydrate.

Element Symbol
Atomic Weight
( g/mol )

Atom Count
Total Weight (
g/mol )

Carbon C 12.011 8 96.088

Hydrogen H 1.008 16 16.128

Magnesium Mg 24.305 1 24.305

Nitrogen N 14.007 2 28.014

Oxygen O 15.999 10 159.990

Total 324.525

Note: Atomic weights are based on established values.[7][8][9][10][11][12][13][14][15][16][17]

[18][19][20][21][22][23][24][25][26][27][28][29] The calculated total molecular weight may have

minor variations due to rounding of atomic weights.

Data Summary
For ease of comparison, the quantitative data for both magnesium aspartate dihydrate and

its anhydrous form are summarized below.

Property
Magnesium Aspartate
Dihydrate

Anhydrous Magnesium
Aspartate

Molecular Formula C₈H₁₆MgN₂O₁₀ C₈H₁₂MgN₂O₈

Molecular Weight 324.53 g/mol 288.49 g/mol

Visualization
As this technical guide focuses on the fundamental molecular properties (formula and weight)

of a chemical compound, there are no signaling pathways, experimental workflows, or complex
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logical relationships to be depicted. Therefore, the generation of diagrams using Graphviz is

not applicable to the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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